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Compound of Interest

Compound Name: 2,5-Dimethylpyrazine-d3

Cat. No.: B12384495

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 2,5-
Dimethylpyrazine-d3. The information presented is primarily based on the non-deuterated
form, 2,5-Dimethylpyrazine, and should be considered highly relevant for its deuterated analog
due to their chemical similarities. However, it is always recommended to consult the specific
Safety Data Sheet (SDS) for 2,5-Dimethylpyrazine-d3 when available.

Hazard Identification and Classification

2,5-Dimethylpyrazine is classified as a combustible liquid that is harmful if swallowed and
causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1][2]

GHS Classification:

Flammable liquids (Category 4)[1][3]

Acute toxicity, oral (Category 4)[1][3]

Skin irritation (Category 2)[1][3]

Eye irritation (Category 2A)[1][3]

Specific target organ toxicity- single exposure (Category 3), Respiratory system[1][2][3]
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Hazard Statements:

e H227: Combustible liquid[1]

e H302: Harmful if swallowed[1]

e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,5-Dimethylpyrazine is provided in

the table below.

Property Value Reference
Molecular Formula C6H8N2 [3114]
Molecular Weight 108.14 g/mol [31[5]
Appearance Colorless to pale yellow liquid [2][5]

Odor Roasted peanuts or coffee-like  [5]

Boiling Point 155 °C at 760 mmHg [2][6]

Flash Point 63 °C (145.4 °F) - closed cup [2]

Density 0.99 g/lcm3 at 25 °C [2]
Solubility in Water Miscible [6]

Vapor Density 3.7 [2][6]

Exposure Controls and Personal Protection

Currently, there are no established occupational exposure limits (OSHA PEL, NIOSH REL,

ACGIH TLV) for 2,5-Dimethylpyrazine.[7] Therefore, it is crucial to handle this chemical with
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adequate engineering controls and personal protective equipment to minimize exposure.
Engineering Controls:

o Use only in a well-ventilated area.[2][7]

 Facilities should be equipped with an eyewash fountain.[7]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[1][7]

o Skin Protection: Wear protective gloves. Inspect gloves prior to use and dispose of
contaminated gloves after use.[1][7]

o Body Protection: Wear suitable protective clothing.[7]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[1]
Handling and Storage

Precautions for Safe Handling:

e Avoid contact with skin, eyes, and clothing.[3][7]

» Avoid inhalation of vapor or mist.[1][3]

e Wash hands thoroughly after handling.[2][7]

o Keep away from sources of ignition - No smoking.[2][3]

o Take measures to prevent the buildup of electrostatic charge.[1][3]
e Do not eat, drink, or smoke when using this product.[2][7]
Conditions for Safe Storage:

« Store in a tightly-closed container in a cool, dry, and well-ventilated area.[3][7]
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» Keep away from incompatible substances such as strong oxidizing agents.[2]

o Store locked up.[2][3]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Measures Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o o 3171
respiration. If breathing is

difficult, give oxygen.

Immediately flush skin with
running water for at least 15

Skin Contact minutes while removing [7]
contaminated clothing and

shoes.

Immediately flush open eyes
Eye Contact with running water for at least [7]

15 minutes.

Do NOT induce vomiting.
) Rinse mouth with water. Never
Ingestion ] ] [11[3]
give anything by mouth to an

unconscious person.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.[3]
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][3]
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and
remove all sources of ignition.[1][3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

e Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste in a suitable, closed container.[1]

Toxicological Information

The toxicological properties of 2,5-Dimethylpyrazine have not been fully investigated.[2] One
study reported an oral LD50 value of 1000 mg/kg of body weight in rats, indicating moderate to
low acute oral systemic toxicity.[8] No components of this product at levels greater than or
equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC,
ACGIH, NTP, or OSHA.[1][3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 2,5-Dimethylpyrazine-d3 are not
readily available in the public domain. The toxicological data cited is from a single study with
limited methodological detail provided in the search results. Researchers should develop and
validate their own experimental protocols for safety and toxicological assessment based on
established guidelines from regulatory bodies such as the OECD.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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Figure 1: Hazard Identification and Control Workflow
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Caption: Figure 1: Hazard Identification and Control Workflow
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Figure 2: General Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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